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This technical support center provides researchers and scientists with troubleshooting
guidance and frequently asked questions (FAQs) for experiments involving the tuning of
magnetic properties in cerium-indium (Ce-In) alloys, with a primary focus on the heavily studied
compound Celns.

Frequently Asked Questions (FAQSs)

Q1: What are the primary methods for tuning the magnetic properties of Celns?

Al: The magnetic ground state of Celns, which is typically antiferromagnetic (AFM) at ambient
pressure, can be tuned by applying external pressure, applying a magnetic field, or through
chemical substitution (doping).[1][2][3][4] These methods can suppress the magnetic ordering
temperature (the Néel temperature, Tn) towards a quantum critical point (QCP), where the
magnetic order vanishes at absolute zero, and unconventional superconductivity can emerge.

[31[5][6]
Q2: How does external pressure affect the magnetic ordering of Celns?

A2: Applying external pressure to Celns enhances the hybridization between the localized
cerium 4f electrons and the conduction electrons. This increased hybridization strengthens the
Kondo interaction, which competes with the Ruderman—Kittel-Kasuya—Yosida (RKKY)
interaction responsible for long-range magnetic order. As pressure increases, the Néel
temperature (Tn) is suppressed. At a critical pressure (Pe) of approximately 2.5-2.65 GPa, Tn is
driven to zero, and a dome of superconductivity appears.[3][6][7][8][9]
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Q3: What is a quantum critical point (QCP) in the context of Celns?

A3: A quantum critical point (QCP) is a point in the phase diagram (at absolute zero
temperature) where a continuous phase transition occurs. In Celns, the QCP is reached by
applying pressure or a strong magnetic field to suppress the antiferromagnetic ordering
temperature to zero.[2][3][4] Near the QCP, the material exhibits unusual physical properties,
often deviating from standard Fermi-liquid theory, due to strong quantum fluctuations.[3]

Q4: Can chemical substitution also tune the magnetic properties?

A4: Yes, substituting indium (In) with elements like tin (Sn) can also tune the magnetic
properties. For example, in Celns-xSnx, increasing the tin concentration x suppresses the Néel
temperature.[4][10] This chemical pressure effect is an alternative method to study the
quantum critical behavior of the system without requiring high-pressure experimental setups.[2]

[4]

Troubleshooting Guides

Problem 1: My single crystals of Celns grown by the indium flux method are small or contain
significant impurities.

o Possible Cause 1: Incorrect Molar Ratio. The ratio of constituent elements (Ce, In) is critical.
An excess of indium flux is necessary to lower the melting point and facilitate crystal growth.
[11]

e Troubleshooting Step: Ensure the molar ratio of Ce to In is appropriate. A common starting
point is a significant excess of In, such as 1:20 or 1:50 (Ce:In).

» Possible Cause 2: Inappropriate Temperature Profile. The cooling rate during crystal growth
is crucial. A cooling rate that is too fast will lead to the formation of many small nuclei rather
than the growth of large single crystals. A rate that is too slow may not provide a sufficient
thermodynamic driving force for crystallization.

o Troubleshooting Step: Optimize the furnace's cooling profile. A slow cooling rate (e.g., 1-5
°C/hour) is typically required. Refer to the detailed experimental protocol below.
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o Possible Cause 3: Contamination. The starting materials or the crucible may be
contaminated. Oxide layers on the elemental cerium or indium can introduce impurities.

» Troubleshooting Step: Use high-purity starting elements. Mechanically clean the surface of
the cerium and indium pieces before weighing. Ensure the alumina or zirconia crucible is
thoroughly cleaned and baked at a high temperature before use.[11]

Problem 2: My magnetic susceptibility measurement for Celns does not show a sharp
antiferromagnetic transition at the expected Néel temperature (~10.1 K).

o Possible Cause 1: Polycrystalline or Poor Quality Sample. If the sample is not a high-quality
single crystal, the magnetic transition may be broadened due to anisotropic effects and
crystalline defects.

o Troubleshooting Step: Verify the crystal quality using X-ray diffraction (XRD) techniques like
Laue diffraction to confirm single crystallinity and orientation.

» Possible Cause 2: Presence of Magnetic Impurities. Small amounts of magnetic impurities
can obscure or alter the intrinsic magnetic signature of Celns.

o Troubleshooting Step: Check the purity of the starting materials. Energy-dispersive X-ray
spectroscopy (EDS) can be used to check for elemental impurities in the grown crystals.

o Possible Cause 3: Instrument Calibration. The magnetometer (e.g., SQUID or VSM) may not
be properly calibrated, leading to inaccurate temperature or magnetic field readings.

o Troubleshooting Step: Calibrate the instrument using a known standard material (e.qg.,
palladium for magnetic moment, or a calibrated thermometer).

Quantitative Data Summary

The magnetic properties of Celns are highly sensitive to external pressure. The following table
summarizes the pressure dependence of the Néel temperature (Tn).
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Pressure (GPa) Néel Temperature (Tn) (K) Reference
0 (Ambient) 10.1 [3][8]

1.42 ~8.5 [5]

1.7 ~7.5 [9]

2.2 ~4.0 [9]

2.5 ~2.0 [9]

> 2.65 0 (Suppressed) [319]

Table 1: Pressure dependence
of the Néel temperature (Tn)
for Celns. Data is compiled
from resistivity and Hall effect

measurements.

Experimental Protocols & Visualizations
Protocol 1: Single Crystal Growth of Celns via Indium
Self-Flux Method

This method uses an excess of indium as a solvent (flux) to grow single crystals of Celns.[11]
Methodology:
e Preparation:

o Use high-purity cerium (ingot or rod, >99.9%) and indium (shot, >99.999%).

o Mechanically clean the surfaces of the elements to remove any oxide layer.

o Weigh the elements in a stoichiometric ratio with a large excess of indium flux (e.g., Ce:In
molar ratio of 1:20).

o Assembly:

o Place the weighed elements into a high-purity alumina crucible.
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o Place a quartz wool plug on top of the crucible to prevent the volatile flux from splashing.

o Seal the crucible inside a quartz ampoule under a partial pressure of high-purity argon gas
after repeated evacuation and purging cycles.

e Furnace Profile:

[e]

Place the sealed ampoule in a programmable box furnace.

o Ramp Up: Heat the furnace to 1050-1150 °C over several hours.

o Dwell: Hold the furnace at the maximum temperature for 10-20 hours to ensure a
homogeneous melt.

o Cool Down: Slowly cool the furnace to a temperature well above the melting point of
indium but below the solidification of the Celns phase (e.g., 500-600 °C) at a rate of 2-4
°C/hour.

o Rapid Cool: Turn off the furnace and allow it to cool to room temperature.

o Crystal Extraction:

[¢]

Once at room temperature, break the quartz ampoule carefully.

[e]

The Celns crystals will be embedded within the solid indium flux.

o

The excess indium can be removed by etching with hydrochloric acid (HCI). The Celns
crystals are relatively inert to HCI.

o Rinse the extracted crystals with deionized water and ethanol and dry them.

Below is a diagram illustrating the experimental workflow for synthesizing and characterizing
Ce-In alloys.
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Experimental Workflow for Ce-In Alloy Synthesis and Characterization

Click to download full resolution via product page

Workflow for Ce-In synthesis and characterization.

Logical Relationship: Tuning Celns Towards a Quantum
Critical Point
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The magnetic ground state of Celns can be visualized in a pressure-temperature phase
diagram. At ambient pressure, the material is an antiferromagnet below its Néel temperature
(Tn = 10.1 K). As pressure is applied, Tn is suppressed. Near the critical pressure where Tn
approaches 0 K, a dome of unconventional superconductivity emerges.

Schematic Pressure-Temperature Phase Diagram of Celns

Antiferromagnetic Paramagnetic Superconducting
Temperature (K) Pressure (P) 0 (AEM) (PM) (SC)

Tn

Click to download full resolution via product page

Schematic P-T phase diagram for Celns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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